Cas no 1105219-71-3 (N-(2-{[(2-phenylethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide)

• Product Name: N-(2-{[(2-phenylethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide
• CAS No: 1105219-71-3
• MF: C₁₉H₂₂N₄O₂S
• MW: 370.468582630157
• CID: 6097188
• PubChem ID: 30862867
• Update Time: 2025-08-05

N-(2-{[(2-phenylethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{[(2-phenylethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide
• AKOS024510567
• VU0644785-1
• N-(2-(2-oxo-2-(phenethylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide
• N-[2-[2-oxo-2-(2-phenylethylamino)ethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]cyclopropanecarboxamide
• 1105219-71-3
• F5486-1131

• Inchi： 1S/C19H22N4O2S/c24-17(20-9-8-13-4-2-1-3-5-13)10-23-18(21-19(25)14-6-7-14)15-11-26-12-16(15)22-23/h1-5,14H,6-12H2,(H,20,24)(H,21,25)
• InChI Key： CPXKYXAUPLEOFL-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(N(CC(NCCC1C=CC=CC=1)=O)N=2)NC(C1CC1)=O

Computed Properties

• Exact Mass: 370.14634713g/mol
• Monoisotopic Mass: 370.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 101Ų

Additional information on N-(2-{[(2-phenylethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide

N-(2-{[(2-phenylethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide: A Comprehensive Overview

The compound with CAS No. 1105219-71-3, named N-(2-{[(2-phenylethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. The molecule combines a cyclopropane carboxamide group with a thienopyrazole scaffold, which is further substituted with a (2-phenylethyl)carbamoyl moiety. These structural features contribute to its unique properties and biological activity.

Recent studies have highlighted the importance of thienopyrazole derivatives in the development of novel therapeutic agents. The thienopyrazole ring system is known for its ability to interact with various biological targets, including enzymes and receptors. In the case of CAS No. 1105219-71-3, the integration of this scaffold with a cyclopropane carboxamide group has shown promising results in preclinical models. Researchers have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a potential candidate for anti-cancer therapies.

The synthesis of CAS No. 1105219-71-3 involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired product. Key steps include the construction of the thienopyrazole core and the subsequent introduction of the cyclopropane carboxamide group. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process. These methods not only enhance yield but also improve the overall efficiency of the synthesis pathway.

In terms of biological evaluation, CAS No. 1105219-71-3 has been tested in various assays to assess its pharmacokinetic properties and toxicity profile. Initial findings suggest that the compound has favorable absorption and distribution characteristics, which are critical for its potential use as an oral medication. Furthermore, preliminary toxicity studies indicate that it exhibits low cytotoxicity against normal cells, which is a desirable trait for therapeutic agents.

The structural uniqueness of CAS No. 1105219-71-3 lies in its combination of a cyclopropane carboxamide group and a thienopyrazole scaffold. The cyclopropane ring introduces rigidity into the molecule, which can enhance its binding affinity to target proteins. Additionally, the presence of a (2-phenylethyl)carbamoyl group provides flexibility and potential sites for further functionalization. These features make the compound an attractive candidate for further optimization and development into a clinically relevant drug.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on CAS No. 1105219-71-3. These studies have provided insights into the molecular interactions that govern its binding to target proteins. For instance, molecular docking simulations have revealed that the compound interacts with key residues in the active site of certain kinases through hydrogen bonding and hydrophobic interactions. Such findings are invaluable for guiding future modifications to improve potency and selectivity.

In conclusion, CAS No. 1105219-71-3 represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activity. Its potential applications in drug development are underscored by recent research findings that highlight its efficacy as an inhibitor of key therapeutic targets. As research continues, this compound may pave the way for the development of novel treatments for various diseases, particularly cancer.